Pivalic Acid

• CAS No.: 75-98-9
• Product Name: Pivalic Acid
• Molecular Formula: C5H10O2; (CH3)3CCOOH; C5H10O2
• Molecular Weight: 102.13 g/mol
• IUPAC Name: 2,2-dimethylpropanoic acid
• Standard InChI: InChI=1S/C5H10O2/c1-5(2,3)4(6)7/h1-3H3,(H,6,7)
• Standard InChIKey: IUGYQRQAERSCNH-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)O
• Canonical SMILES: CC(C)(C)C(=O)O
• Boiling Point: 325 to 327 °F at 760 mm Hg (USCG, 1999); 164.0 °C; 163.8 °C; 164 °C
• Colorform: Colorless cyrstals; Needles
• Density: 0.905 at 122 °F (USCG, 1999); 0.905 at 50 °C; Relative density (water = 1): 0.91
• Flash Point: 147.2 °F (USCG, 1999); 64 °C (closed cup); 64 °C c.c.
• Melting Point: 91 to 95 °F (USCG, 1999); 35.0 °C; 35.5 °C; 35°C; 36 °C
• Physical Description: TRIMETHYLACETIC ACID is a colored crystalline solid of low toxicity that is soluble in water, ethyl alcohol and diethyl ether.; Solid; COLOURLESS LIQUID OR COLOURLESS-TO-WHITE CRYSTALS WITH PUNGENT ODOUR.
• Description: Pivalic acid, also known as pivalinsaeure or acide pivalique, belongs to the class of organic compounds known as carboxylic acids. Carboxylic acids are compounds containing a carboxylic acid group with the formula -C(=O)OH. Pivalic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Pivalic acid is also a parent compound for other transformation products, including but not limited to, pivalate ester, O-pivaloylcarnitine, and pivaloyl-CoA.; Pivalic acid is a branched, short-chain fatty acid composed of propanoic acid having two methyl substituents at the 2-position. It is a branched-chain saturated fatty acid, a methyl-branched fatty acid and a short-chain fatty acid. It is a conjugate acid of a pivalate.; TRIMETHYLACETIC ACID is a colored crystalline solid of low toxicity that is soluble in water, ethyl alcohol and diethyl ether.
• Related CAS: 1184-88-9 (hydrochloride salt)
• Solubility: 0.21 M; Very soluble in ethanol, ethyl ether; 1 g dissolves in 40 ml water; freely sol in alcohol, ether; In water, 2.17X10+4 mg/L at 20 °C; 21.7 mg/mL at 20 °C; Solubility in water, g/100ml at 20 °C: 2.5 (sparingly soluble)
• Synonyms: 2,2-Dimethylpropanoic Acid; 2,2,2-Trimethylacetic Acid; 2,2-Dimethylpropanoic Acid; 2,2-Dimethylpropionic Acid; NSC 65449; Neopentanoic Acid; Neovaleric Acid; Trimethylacetic Acid; Trimethylmethanecarboxylic Acid; Versatic 5 Acid; tert-Pentanoic Acid
• Vapor Density: 3.5 (est.) (USCG, 1999) (Relative to Air); Relative vapor density (air = 1): 3.5
• Vapor Pressure: 0.50 mmHg; 0.5 mm Hg at 25 °C (ext); Vapor pressure, Pa at 20 °C: 85
• PubChem Compound: 6417
• Last Modified: Nov 11 2021